BENGHE Foundational & Exploratory

Check Availability & Pricing

The Role of Thulium-Doped Oxides in Advancing
Quantum Computing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thulium oxide

Cat. No.: B083069

A Technical Guide for Researchers and Scientists

The quest for scalable and coherent quantum computing systems has led to the exploration of
a diverse range of physical platforms. Among these, rare-earth ions doped into crystalline hosts
have emerged as a promising avenue, particularly for applications in quantum memory and
transduction. Thulium (Tm), with its unique electronic structure, presents compelling
advantages when embedded within an oxide crystal matrix. This technical guide provides an in-
depth analysis of the potential applications of thulium-doped oxides in quantum computing, with
a focus on quantitative performance metrics, experimental protocols, and the underlying
physical principles. While the direct use of pure thulium oxide (Tm203) as a quantum host is
not prevalent, its role as a precursor in the synthesis of thulium-doped crystals is crucial. The
primary focus of current research lies in the properties of the thulium ion (Tm?3+) within stable
oxide hosts like Yttrium Aluminum Garnet (Y3AlsO12, YAG) and Yttrium Gallium Garnet
(YsGasO12, YGG).

Core Applications and Physical Principles

Thulium's utility in quantum computing primarily stems from the properties of its 4f electrons.
These electrons are well-shielded from the external environment by the outer 5s and 5p
orbitals, leading to long coherence times, a critical requirement for robust quantum information
processing. The main applications being explored are:

e Quantum Memory: Thulium-doped crystals are leading candidates for building quantum
memories, which are essential components for quantum repeaters and, by extension, a
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future quantum internet. These memories can store the quantum state of a photon for
extended periods and retrieve it on demand.

e Quantum Transduction: The specific energy transitions in thulium ions are suitable for
converting quantum information between different physical carriers, for example, from
microwave frequencies used by superconducting qubits to optical frequencies required for
long-distance communication.

o Neutral Atom Qubits: Beyond solid-state systems, neutral thulium atoms in optical traps are
also being investigated as high-performance qubits, boasting exceptionally long coherence
times.

The trivalent thulium ion (Tm3*) in a crystal host like YAG possesses a non-Kramers ground
state, which, under the application of a magnetic field, splits into two long-lived Zeeman levels.
These levels can serve as the basis for a qubit or for storing quantum information.

Data Presentation: Performance Metrics

The performance of a quantum system is quantified by several key metrics. The following
tables summarize the reported data for thulium-based systems. It is important to note that while
significant progress has been made in single-qubit operations and quantum memory,
benchmarked two-qubit gate fidelities for thulium-based systems are not yet widely reported in
the literature, indicating this is an active area of ongoing research.

Table 1: Coherence Times in Thulium-Based Quantum Systems
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Table 2: Performance of Thulium-Based Quantum Memories

Memory Storage .
System Protocol o ) Bandwidth Reference
Efficiency Time
AFC with
Tm3*.YAG ] 275+ 2.7% N/A 500 MHz [8]
Cavity
Tm3+:YGG AFC N/A upto100pus  N/A [4][7]

Mandatory Visualizations

To better illustrate the concepts discussed, the following diagrams are provided in the DOT
language for use with Graphviz.

Thulium lon (Tm?3*) Energy Levels in YAG

The energy level structure of the Tm3+ ion is fundamental to its application in quantum memory.
The diagram below illustrates the key electronic manifolds and the transitions relevant for
pumping and storage. An external magnetic field splits the ground and excited states into
Zeeman levels, which are used in quantum memory protocols.
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Simplified Energy Level Diagram of Tm3* in YAG

Click to download full resolution via product page

Caption: Simplified energy level diagram for Tm3* ions in a YAG crystal host under a magnetic
field.

Experimental Workflow: Atomic Frequency Comb (AFC)
Protocol

The Atomic Frequency Comb (AFC) protocol is a key technique for implementing quantum
memory in thulium-doped crystals. It involves spectrally shaping the inhomogeneously
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broadened absorption profile of the thulium ions into a series of narrow, equidistant peaks.
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Caption: Logical workflow of the Atomic Frequency Comb (AFC) quantum memory protocol.

Experimental Protocols
Synthesis of Thulium-Doped YAG (Tm:YAG)

High-quality Tm:YAG crystals are a prerequisite for quantum memory applications. They are
typically grown using methods like the Czochralski technique.

o Material Preparation: High-purity powders of Yttrium Oxide (Y203), Aluminum Oxide (Al203),
and Thulium Oxide (Tm203) are precisely weighed and mixed. The doping concentration of
thulium is a critical parameter, typically ranging from 0.1% to a few percent.

e Melting: The mixed powders are placed in an iridium crucible and heated to a temperature
above the melting point of YAG (around 2000 °C) in a controlled atmosphere.

e Crystal Pulling: A seed crystal of YAG is dipped into the molten mixture and then slowly
pulled upwards while being rotated. The temperature is carefully controlled to allow the
crystal to grow from the melt onto the seed.

e Annealing: After growth, the crystal boule is slowly cooled to room temperature over an
extended period to reduce internal stress and defects.

» Fabrication: The grown crystal is then cut and polished to the required dimensions for optical
experiments.

Atomic Frequency Comb (AFC) Quantum Memory
Protocol

The AFC protocol is a sophisticated method for storing and retrieving single photons. A
detailed, step-by-step methodology is outlined below.

e System Initialization:

o ATm:YAG or Tm:YGG crystal is placed in a cryostat and cooled to sub-Kelvin
temperatures (e.g., ~500 mK) to minimize phonon interactions and maximize coherence
times.[4][5][7]
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o

A stable, external magnetic field is applied to split the ground and excited states of the
Tm3* ions into Zeeman sublevels.

o AFC Preparation (Spectral Hole Burning):

o

A narrow-linewidth, frequency-stabilized laser is used.

A sequence of optical pumping pulses is applied to the crystal. These pulses are
frequency-modulated to create a comb-like structure in the frequency domain.

The laser selectively excites ions at specific frequencies within the inhomogeneously
broadened absorption line. These excited ions then decay to an auxiliary hyperfine state,
effectively "burning holes" in the absorption spectrum.

The result is a periodic series of narrow absorption peaks—the Atomic Frequency Comb—
separated by a frequency spacing A. The memory storage time, T, is predetermined by this
spacing (t = 1/A).[3][9]

e Photon Storage:

o

o

o

A single photon, carrying the quantum information to be stored, is sent into the prepared
Tm-doped crystal.

The photon is collectively absorbed by the ensemble of Tm3* ions that form the AFC.

Due to the different resonant frequencies of the ions in the comb, the collective atomic
coherence rapidly dephases.

e On-Demand Readout (Spin-Wave Storage):

o

o

For on-demand retrieval and longer storage times, a control pulse (a strong laser pulse) is
applied before the predetermined echo time. This pulse transfers the excitation from the
optical coherence to a collective spin-wave excitation between two ground-state Zeeman
levels.[9]

This spin-wave state has a much longer lifetime than the optical coherence.

¢ Photon Retrieval:
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o When the stored photon is to be retrieved, a second control pulse is applied, which
reverses the process, converting the spin-wave excitation back into an optical coherence.

o Due to the periodic structure of the AFC, the atomic dipoles rephase after the time T,
leading to a constructive interference and the emission of a single photon (a photon echo)
in the forward direction.

o This emitted photon is the retrieved quantum information, which can then be directed to
the next node in a quantum network.

Conclusion and Future Outlook

Thulium-doped oxide crystals, particularly Tm:YAG and Tm:YGG, stand out as highly promising
materials for the development of quantum memories, a cornerstone technology for the future of
quantum networking. Their long optical and spin coherence times are among the best in solid-
state systems. While the direct application of thulium oxide is primarily in the fabrication of
these advanced materials, the properties of the thulium ion within the crystal host are
paramount.

The experimental protocols, such as the Atomic Frequency Comb technique, are well-
established for demonstrating proof-of-principle quantum storage. The primary challenges
ahead lie in improving memory efficiency, extending storage times further, and integrating these
crystal-based memories into larger quantum systems. A significant area for future research will
be the demonstration and characterization of high-fidelity two-qubit gates, which are essential
for performing quantum computations within a memory node. As fabrication techniques for
high-quality doped crystals improve and experimental control over these systems becomes
more refined, thulium-based platforms are poised to play a significant role in the realization of
fault-tolerant quantum communication and distributed quantum computing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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